Cas no 109434-21-1 (Adenosine 3′-Phosphate 5′-Phosphosulfate Lithium Salt Hydrate)

• Product Name: Adenosine 3′-Phosphate 5′-Phosphosulfate Lithium Salt Hydrate
• CAS No: 109434-21-1
• MF: C₁₀H₁₉Li₄N₅O₁₇P₂S
• MW: 603.057683229446
• CID: 128429
• PubChem ID: 92043177
• Update Time: 2025-05-23

Adenosine 3′-Phosphate 5′-Phosphosulfate Lithium Salt Hydrate Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid,5'-anhydride with N-phosphono-5'-adenylic acid, lithium salt (9CI)
• ADENOSINE 3'-PHOSPHATE 5'-PHOSPHOSULFATE LITHIUM
• Sulfuric acid, 5'-​anhydride with N-​phosphono-​5'-​adenylic acid, lithium salt (9CI)
• 3μ-Phosphoadenosine 5μ-phosphosulfate lithium salt, Active sulfate, APPS, PAPS
• adenosine 3'-phosphate 5'-phosphosulfate lithium salt hydrate
• Adenosine 3μ-phosphate 5μ-phosphosulfate hydrate lithium salt
• APPS
• ADENOSINE 3'-PHOSPHATE 5'-PHOSPHOSULFATE LITHIUM
• Adenosine 3μ-phosphate 5μ-phosphosulfate hydrate lithium salt
• Adenosine 3'-phosphate 5'-phosphosulfate lithium salt hydrate >=60%
• 3μ-Phosphoadenosine 5μ-phosphosulfate lithium salt, Active sulfate, APPS, PAPS
• 109434-21-1
• tetralithium;[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-[[oxido(sulfonatooxy)phosphoryl]oxymethyl]oxolan-3-yl] phosphate;tetrahydrate
• ADENOSINE 3-PHOSPHATE 5-PHOSPHOSULFATELITHIUM
• ADENOSINE 3/'-PHOSPHATE 5/'-PHOSPHOSULFATE LITHIUM
• Adenosine 3′-phosphate 5′-phosphosulfate lithium salt hydrate
• CILCBHVMBXGMCP-FXLVZJRTSA-J
• Adenosine 3′-Phosphate 5′-Phosphosulfate Lithium Salt Hydrate

• MDL： MFCD00150841
• Inchi： 1S/C10H15N5O13P2S.4Li.4H2O/c11-8-5-9(13-2-12-8)15(3-14-5)10-6(16)7(27-29(17,18)19)4(26-10)1-25-30(20,21)28-31(22,23)24;;;;;;;;/h2-4,6-7,10,16H,1H2,(H,20,21)(H2,11,12,13)(H2,17,18,19)(H,22,23,24);;;;;4*1H2/q;4*+1;;;;/p-4/t4-,6-,7-,10-;;;;;;;;/m1......../s1
• InChI Key： CILCBHVMBXGMCP-FXLVZJRTSA-J
• SMILES： S(=O)(=O)([O-])OP(=O)([O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)([O-])[O-].O.O.O.O.[Li+].[Li+].[Li+].[Li+]

Computed Properties

• Exact Mass: 545.02607
• Monoisotopic Mass: 549.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 39
• Rotatable Bond Count: 8
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 17
• XLogP3: 1.6
• Topological Polar Surface Area: 297A^2

Experimental Properties

• Color/Form: White powder.Instability,Rapidly at room temperaturedecomposition,stay37℃ daily damage can reach17℃
• PSA: 318.79
• LogP: -0.95970
• Solubility: The sulfuric acid group hydrolyzes rapidly in acid and is relatively stable in base

Adenosine 3′-Phosphate 5′-Phosphosulfate Lithium Salt Hydrate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside bisphosphates

Additional information on Adenosine 3′-Phosphate 5′-Phosphosulfate Lithium Salt Hydrate

Comprehensive Overview of Adenosine 3′-Phosphate 5′-Phosphosulfate Lithium Salt Hydrate (CAS No. 109434-21-1)

Adenosine 3′-Phosphate 5′-Phosphosulfate Lithium Salt Hydrate (CAS No. 109434-21-1), often abbreviated as PAPS lithium salt, is a critical biochemical reagent widely used in enzymatic sulfation reactions. This compound serves as the active sulfate donor in sulfotransferase-mediated processes, playing a pivotal role in metabolic pathways, detoxification, and post-translational modifications. Its unique structure combines adenosine, phosphate, and sulfate groups, making it indispensable in both research and pharmaceutical applications.

Recent advancements in biotechnology and drug development have heightened interest in PAPS lithium salt. Researchers are increasingly exploring its potential in glycosaminoglycan synthesis, steroid metabolism, and xenobiotic detoxification. The compound's stability as a lithium salt hydrate ensures consistent performance in in vitro assays, addressing common challenges like solubility and shelf-life. With the rise of personalized medicine, PAPS is also gaining attention for its role in biomarker discovery and enzyme kinetics studies.

From an industrial perspective, Adenosine 3′-Phosphate 5′-Phosphosulfate Lithium Salt Hydrate is essential for high-throughput screening (HTS) platforms. Its compatibility with automated liquid handling systems and mass spectrometry makes it a preferred choice for drug discovery pipelines. Furthermore, the compound's relevance in cancer research—particularly in studying sulfation-dependent signaling pathways—has spurred demand among oncologists and molecular biologists.

Quality control of CAS No. 109434-21-1 is stringent, with HPLC and NMR analyses ensuring ≥95% purity. The hydrate form enhances stability under refrigeration (2–8°C), a feature critical for long-term storage. As green chemistry gains traction, synthetic methods for PAPS derivatives are being optimized to reduce organic solvent use, aligning with sustainability goals.

Frequently searched questions about this compound include: "What is the role of PAPS in sulfation reactions?", "How to dissolve Adenosine 3′-Phosphate 5′-Phosphosulfate Lithium Salt Hydrate?", and "Can PAPS lithium salt be used in cell-based assays?". These queries reflect growing applications in academic labs and biopharma R&D. Notably, the compound's non-hazardous classification per OSHA guidelines simplifies procurement and handling protocols.

In summary, Adenosine 3′-Phosphate 5′-Phosphosulfate Lithium Salt Hydrate (CAS No. 109434-21-1) bridges fundamental biochemistry with cutting-edge therapeutics. Its versatility in enzyme catalysis, coupled with emerging roles in precision medicine, positions it as a cornerstone reagent for 21st-century life sciences.